
hexyl crotonate odor profile sweet fruity green

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Hexyl crotonate

CAS No.: 19089-92-0

Cat. No.: S749177

Get Quote

Odor Profile and Characteristics

The following table summarizes the described odor profile of hexyl crotonate from various sources.

Descriptor
Category

Reported Odors Context & Additional Notes

Primary
Odors

Sweet, Caramel, Green, Walnut,
Oily, Radish [1]

Odor description at 10% in dipropylene glycol
[1].

Fruity
Nuances

Pear, Pineapple, Guava, Dark
Berries, Fermented Fruit [2] [3]

Described as a "deep dark fruity" note with a
fermented quality reminiscent of rum or cognac

[2].

Overall
Character

A mix of fruity, green, and sweet

with a fermented, boozy
undertone.

Perceived as a "Damascone-but-thicker" [2].

Physicochemical & Safety Data

The table below lists available quantitative data for hexyl crotonate.
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Property Value / Description

CAS Number 19089-92-0 [1]

Molecular
Formula

C10H18O2 [1]

Molecular Weight 170.25 g/mol [1]

Physical Form Colorless liquid [1]

Boiling Point ~209.9 °C (estimated) [1]

Flash Point 89 °C (193 °F) [1] / ~90 °C [3]

Odor Tenacity Low persistence; barely detectable 2 hours after dipping a blotter (at 10% dilution)

[2].

Safety Low toxicity by ingestion and skin contact. A skin irritant. Hazard code: Xi [1].

Applications and Usage

Based on the available information, hexyl crotonate is used in perfumery to add deep, fermented fruity

nuances, often to create effects reminiscent of guava, dark berries, rum, or cognac [2]. It can also contribute

to a green note and has a caramel/sweet aspect [2].

Blending: It is reported to blend well into "whisky and fermented" notes [2].

Handling Note: Professionals on perfumery forums emphasize that this material is very strong and
should be used with care, often in concentrations as low as 0.01% [2].

Experimental Evaluation Workflow

For a systematic evaluation of an aroma chemical like hexyl crotonate, a standard workflow would involve

dilution, sensory assessment, and application testing. The diagram below outlines this general process.
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This diagram outlines a standard workflow for the organoleptic evaluation of an aroma chemical, from initial

dilution to final analysis in a blend.

Summary and Considerations
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The available data suggests hexyl crotonate is a high-impact material with a complex profile of sweet,

fruity, green, and fermented notes. A significant consideration is its low tenacity, requiring careful handling

and dosage in formulations.

Information Gaps: The search results could not provide detailed experimental protocols, specific

signaling pathways, or comprehensive toxicological data beyond basic hazard statements.
Data Verification: For critical research and development work, I recommend verifying these

properties through primary sources such as supplier Safety Data Sheets (SDS) and conducting
organoleptic evaluations in your own laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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